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Compound of Interest

Compound Name: MitoTracker Deep Red FM

Cat. No.: B1262682

For Immediate Implementation: Researchers, scientists, and drug development professionals
must adhere to institution-specific guidelines for chemical waste disposal. This document
provides a general procedural framework and should be supplemented by your local
Environmental Health & Safety (EHS) office's protocols.

MitoTracker Deep Red FM, a fluorescent dye used to label mitochondria in live cells, is not
classified as a hazardous substance according to its Safety Data Sheets (SDS). However,
proper disposal is crucial to maintain laboratory safety and environmental compliance. The dye
is typically dissolved in dimethyl sulfoxide (DMSOQO), which requires specific handling as a
flammable organic solvent.

Core Disposal Protocol

The primary determinant for the disposal of MitoTracker Deep Red FM is the solvent used and
the concentration of the dye in the solution. Given that it is most commonly prepared as a stock
solution in DMSO, the disposal procedure for the solvent will dictate the overall process.

Step 1: Consult Your Institution's EHS Guidelines Before proceeding with any disposal method,
the first and most critical step is to consult your institution's Environmental Health & Safety
(EHS) office. They will provide specific procedures for chemical waste disposal that are
compliant with local and national regulations.

Step 2: Segregate Waste Streams Proper segregation of waste is essential. Do not mix
MitoTracker Deep Red FM waste with other chemical or biological waste unless explicitly
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permitted by your EHS office. Three main waste streams will be generated:
e Concentrated Stock Solution: The original vial and any unused stock solution in DMSO.
e Working Solutions: Diluted solutions of MitoTracker Deep Red FM used for cell staining.

o Contaminated Labware: Pipette tips, centrifuge tubes, flasks, and gloves that have come into
contact with the dye.

Step 3: Disposal of Liquid Waste

o DMSO Stock and Working Solutions: All solutions containing DMSO should be collected in a
designated, properly labeled hazardous waste container for organic solvents.[1][2] The
container should be clearly marked as "Hazardous Waste," "Flammable," and list "Dimethyl
Sulfoxide (DMSOQO)" and "MitoTracker Deep Red FM" as contents. Store this container in a
well-ventilated area, away from sources of ignition, until it is collected by your institution's
hazardous waste management service.[1]

e Agueous Working Solutions: If working solutions are prepared in an aqueous buffer without
DMSO, they may potentially be disposed of down the drain with copious amounts of water.[3]
[4][5] However, this is strictly dependent on your local EHS regulations. Always seek
approval from your EHS office before disposing of any chemical down the drain.

Step 4: Disposal of Solid Waste Contaminated solid waste, such as pipette tips, tubes, and
gloves, should be collected in a designated, lined container. If these items are contaminated
with DMSO solutions, they should be treated as hazardous waste and disposed of through your
institution's chemical waste program.[6] For waste contaminated only with aqueous solutions of
MitoTracker Deep Red FM, consult your EHS office for the appropriate disposal method,
which may be the regular laboratory trash.

Step 5: Decontamination of Glassware Reusable glassware should be decontaminated by
washing thoroughly with an appropriate solvent (such as ethanol or isopropanol) to remove any
residual dye and DMSO, followed by a standard laboratory detergent and water wash. The
initial solvent rinse should be collected as hazardous waste.

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative information for
MitoTracker Deep Red FM.

Property Value Source

Molecular Formula C34H36CI2N2 MedChemExpress SDS[4]
Molecular Weight 543.57 g/mol MedChemExpress SDS[4]
Excitation Maximum ~644 nm MedChemExpress
Emission Maximum ~665 nm MedChemExpress
Typical Stock Solution 1 mM in DMSO Cell Signaling Technology
Typical Working Conc. 20-200 nM MedChemExpress

Experimental Protocol: Preparation of MitoTracker
Deep Red FM Staining Solution

e Prepare a 1 mM Stock Solution: To the vial containing 50 pg of lyophilized MitoTracker
Deep Red FM, add 91.98 L of high-quality, anhydrous DMSO. Mix thoroughly until the solid
is completely dissolved. This will yield a 1 mM stock solution.

» Storage of Stock Solution: Store the DMSO stock solution at -20°C, protected from light. It is
recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.

» Prepare a 200 nM Working Solution: On the day of the experiment, dilute the 1 mM stock
solution to a final working concentration of 20-200 nM in a suitable buffer or cell culture
medium without serum. For example, to make 1 mL of 200 nM working solution, add 0.2 pL
of the 1 mM stock solution to 1 mL of buffer.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
MitoTracker Deep Red FM waste.
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Figure 1. Decision workflow for the disposal of MitoTracker Deep Red FM waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

e 6. DMSO disposal - General Lab Techniques [protocol-online.org]

 To cite this document: BenchChem. [Proper Disposal of MitoTracker Deep Red FM: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262682#mitotracker-deep-red-fm-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
http://www.protocol-online.org/biology-forums/posts/21688.html
https://www.benchchem.com/product/b1262682#mitotracker-deep-red-fm-proper-disposal-procedures
https://www.benchchem.com/product/b1262682#mitotracker-deep-red-fm-proper-disposal-procedures
https://www.benchchem.com/product/b1262682#mitotracker-deep-red-fm-proper-disposal-procedures
https://www.benchchem.com/product/b1262682#mitotracker-deep-red-fm-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1262682?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

